Cas no 7291-05-6 (diphenyl-3,3',4,4',5,5'-d6)

• Product Name: diphenyl-3,3',4,4',5,5'-d6
• CAS No: 7291-05-6
• MF: C₁₂H₁₀
• MW: 160.244773387909
• CID: 977635
• PubChem ID: 90476332
• Update Time: 2025-04-19

diphenyl-3,3',4,4',5,5'-d6 Chemical and Physical Properties

Names and Identifiers

• diphenyl-3,3',4,4',5,5'-d6
• AC1Q26PB; 3,3',4,4',5,5'-Hexadeutero-biphenyl; AR-1E8381; 1,1'-Biphenyl, 3,3',4,4',5,5'-hexabromo-; CTK5B0890; 3,3',4,4',5,5'-Hexabromobiphenyl; 3,3',4,4',5,5'-Hexabromo-1,1'-biphenyl; 60044-26-0; AC1L2XRB; 3,3',4,4',5,5'-hexabromobiphenyl; 3,4,5,3',4',5'-hexabromo-biphenyl; 3,4,5,3',4',5'-Hexabrom-biphenyl; 3,4,5,3',4',5'-hexadeuterio-biphenyl; 3,3',4,4',5,5'-Hexabromodiphenyl; Biphenyl-3,4,5,3',4',5'-d(6); CCRIS 5774;
• 7291-05-6

• Inchi： 1S/C12H10/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H/i1D,2D,3D,4D,5D,6D
• InChI Key： ZUOUZKKEUPVFJK-MZWXYZOWSA-N
• SMILES： C1(C=C([2H])C([2H])=C([2H])C=1)C1C=C([2H])C([2H])=C([2H])C=1

Computed Properties

• Exact Mass: 160.115910795g/mol
• Monoisotopic Mass: 160.115910795g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų